(6-Ethoxy-benzofuran-3-yl)-methanol

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: (6-ethoxy-1-benzofuran-3-yl)methanol
• InChI: InChI=1S/C11H12O3/c1-2-13-9-3-4-10-8(6-12)7-14-11(10)5-9/h3-5,7,12H,2,6H2,1H3
• InChI Key: PERINALYHLZBOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=CO2)CO

Description

(6-Ethoxy-benzofuran-3-yl)-methanol is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1M LiAlH4-solution in THF (47.6 ml, 47.6 mmol) is diluted with 200 ml of THF and cooled to 0° C. 6-Ethoxy-benzofuran-3-carboxylic acid ethyl ester (27a) (5.6 g, 23.8 mmol) is dissolved in 100 ml of THF and added drop wise within 30 min. After completed addition the mixture is allowed to stir at 0° C. for 2 h. Then the reaction mixture is cooled to −15° C. and 10 ml of a 1M NaOH solution is added very slowly. Then the mixture is filtrated over celite, washed with THF and evaporated under reduced pressure.